Cas no 1220030-11-4 (Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride)

• Product Name: Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride
• CAS No: 1220030-11-4
• MF: C₂₁H₂₆ClNO₃
• MW: 375.889045238495
• CID: 4688097
• Update Time: 2025-06-14

Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-[2-(2-piperidinyl)ethoxy]benzoate hydrochloride
• Benzyl 4-[2-(2-piperidinyl)ethoxy]benzoatehydrochloride
• Benzyl 4-(2-(piperidin-2-yl)ethoxy)benzoate hydrochloride
• benzyl 4-[2-(piperidin-2-yl)ethoxy]benzoate hydrochloride
• Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride

• Inchi： 1S/C21H25NO3.ClH/c23-21(25-16-17-6-2-1-3-7-17)18-9-11-20(12-10-18)24-15-13-19-8-4-5-14-22-19;/h1-3,6-7,9-12,19,22H,4-5,8,13-16H2;1H
• InChI Key： RRGHSGZNROPTGK-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1)CCC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 387
• Topological Polar Surface Area: 47.6

Additional information on Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride

Recent Advances in the Study of Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride (CAS: 1220030-11-4)

Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride (CAS: 1220030-11-4) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of specific biological pathways. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent investigations have focused on the synthesis and characterization of Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have provided a solid foundation for further exploration of its pharmacological properties.

In vitro and in vivo studies have demonstrated that Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride exhibits promising activity in modulating specific receptor interactions. For instance, research has shown its affinity for certain G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of neurological and cardiovascular diseases. These findings suggest potential applications in developing novel therapeutics for conditions such as hypertension and neurodegenerative disorders.

One of the key challenges in the development of Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride as a therapeutic agent is its pharmacokinetic profile. Recent studies have addressed this issue by exploring various formulation strategies to enhance its bioavailability and stability. For example, encapsulation in lipid-based nanoparticles has shown promise in improving its delivery and efficacy in preclinical models.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding mechanisms of Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride with its target receptors. These simulations have identified key molecular interactions that could be optimized to enhance its therapeutic effects. Such approaches are instrumental in the rational design of next-generation derivatives with improved potency and selectivity.

In conclusion, Benzyl 4-2-(2-piperidinyl)ethoxybenzoatehydrochloride (CAS: 1220030-11-4) represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in clinical trials. The integration of advanced analytical and computational techniques will be crucial in unlocking its full therapeutic potential.